Cas no 1270395-30-6 (3-(2-FLUORO-5-METHYLPHENYL)MORPHOLINE)
3-(2-FLUORO-5-METHYLPHENYL)MORPHOLINE Chemical and Physical Properties
Names and Identifiers
-
- 3-(2-FLUORO-5-METHYLPHENYL)MORPHOLINE
- Morpholine, 3-(2-fluoro-5-methylphenyl)-
- AKOS006315609
- EN300-1857261
- 1270395-30-6
-
- Inchi: 1S/C11H14FNO/c1-8-2-3-10(12)9(6-8)11-7-14-5-4-13-11/h2-3,6,11,13H,4-5,7H2,1H3
- InChI Key: HGQLVQFGYBHIIH-UHFFFAOYSA-N
- SMILES: FC1=CC=C(C)C=C1C1COCCN1
Computed Properties
- Exact Mass: 195.105942232g/mol
- Monoisotopic Mass: 195.105942232g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 14
- Rotatable Bond Count: 1
- Complexity: 188
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 1
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 1.4
- Topological Polar Surface Area: 21.3Ų
Experimental Properties
- Density: 1.095±0.06 g/cm3(Predicted)
- Boiling Point: 271.3±40.0 °C(Predicted)
- pka: 8.03±0.40(Predicted)
3-(2-FLUORO-5-METHYLPHENYL)MORPHOLINE Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Enamine | EN300-1857261-0.05g |
3-(2-fluoro-5-methylphenyl)morpholine |
1270395-30-6 | 0.05g |
$768.0 | 2023-09-18 | ||
| Enamine | EN300-1857261-0.1g |
3-(2-fluoro-5-methylphenyl)morpholine |
1270395-30-6 | 0.1g |
$804.0 | 2023-09-18 | ||
| Enamine | EN300-1857261-0.25g |
3-(2-fluoro-5-methylphenyl)morpholine |
1270395-30-6 | 0.25g |
$840.0 | 2023-09-18 | ||
| Enamine | EN300-1857261-0.5g |
3-(2-fluoro-5-methylphenyl)morpholine |
1270395-30-6 | 0.5g |
$877.0 | 2023-09-18 | ||
| Enamine | EN300-1857261-1.0g |
3-(2-fluoro-5-methylphenyl)morpholine |
1270395-30-6 | 1g |
$1371.0 | 2023-06-03 | ||
| Enamine | EN300-1857261-2.5g |
3-(2-fluoro-5-methylphenyl)morpholine |
1270395-30-6 | 2.5g |
$1791.0 | 2023-09-18 | ||
| Enamine | EN300-1857261-5.0g |
3-(2-fluoro-5-methylphenyl)morpholine |
1270395-30-6 | 5g |
$3977.0 | 2023-06-03 | ||
| Enamine | EN300-1857261-10.0g |
3-(2-fluoro-5-methylphenyl)morpholine |
1270395-30-6 | 10g |
$5897.0 | 2023-06-03 | ||
| Enamine | EN300-1857261-1g |
3-(2-fluoro-5-methylphenyl)morpholine |
1270395-30-6 | 1g |
$914.0 | 2023-09-18 | ||
| Enamine | EN300-1857261-5g |
3-(2-fluoro-5-methylphenyl)morpholine |
1270395-30-6 | 5g |
$2650.0 | 2023-09-18 |
3-(2-FLUORO-5-METHYLPHENYL)MORPHOLINE Related Literature
-
R. M. Pemberton,J. P. Hart,T. T. Mottram Analyst, 2001,126, 1866-1871
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Quan Xiang,Yiqin Chen,Zhiqin Li,Kaixi Bi,Guanhua Zhang,Huigao Duan Nanoscale, 2016,8, 19541-19550
-
Jianyao Huang,Dong Gao,Zhihui Chen,Weifeng Zhang Polym. Chem., 2021,12, 2471-2480
-
Govind Reddy Mol. Syst. Des. Eng., 2021,6, 779-789
Additional information on 3-(2-FLUORO-5-METHYLPHENYL)MORPHOLINE
Introduction to 3-(2-FLUORO-5-METHYLPHENYL)MORPHOLINE (CAS No. 1270395-30-6)
3-(2-FLUORO-5-METHYLPHENYL)MORPHOLINE, identified by the chemical identifier CAS No. 1270395-30-6, is a significant compound in the realm of pharmaceutical chemistry and medicinal research. This compound belongs to the morpholine class, characterized by a six-membered oxygen-containing heterocycle with a morpholine ring structure. The presence of both fluoro and methyl substituents on the aromatic ring introduces unique electronic and steric properties, making it a valuable scaffold for drug discovery and development.
The fluoro group at the 2-position of the phenyl ring enhances the metabolic stability and binding affinity of the molecule, while the methyl group at the 5-position influences its solubility and pharmacokinetic profile. These structural features have been extensively studied in the context of developing novel therapeutic agents, particularly in oncology, neurology, and anti-inflammatory applications.
In recent years, 3-(2-FLUORO-5-METHYLPHENYL)MORPHOLINE has garnered attention for its potential as an intermediate in synthesizing biologically active compounds. Researchers have leveraged its structural versatility to design molecules with improved pharmacological properties. For instance, derivatives of this compound have been explored as kinase inhibitors, where the morpholine core contributes to favorable interactions with target enzymes.
One of the most compelling aspects of 3-(2-FLUORO-5-METHYLPHENYL)MORPHOLINE is its role in modulating biological pathways relevant to human health. Studies have demonstrated its efficacy in preclinical models as a modulator of receptor activity, particularly in G-protein coupled receptors (GPCRs). The fluoro and methyl substituents play a crucial role in fine-tuning receptor binding affinity, leading to enhanced therapeutic outcomes.
The compound's potential extends to its application in addressing neurological disorders. The morpholine moiety is known to interact with central nervous system (CNS) receptors, making it a promising candidate for developing treatments targeting conditions such as Alzheimer's disease and Parkinson's disease. Recent research has highlighted its ability to cross the blood-brain barrier, a critical factor for CNS drug efficacy.
Moreover, 3-(2-FLUORO-5-METHYLPHENYL)MORPHOLINE has been investigated for its anti-inflammatory properties. The structural motif is reminiscent of known anti-inflammatory agents, suggesting that it may interfere with inflammatory signaling pathways by inhibiting key enzymes such as cyclooxygenase (COX) or lipoxygenase (LOX). This has opened up avenues for exploring its use in chronic inflammatory diseases.
The synthesis of 3-(2-FLUORO-5-METHYLPHENYL)MORPHOLINE involves multi-step organic reactions that highlight the ingenuity of modern synthetic chemistry. Key steps include fluorination of the aromatic ring followed by morpholination using appropriate reagents. The introduction of the fluoro group often requires specialized conditions to ensure high yield and selectivity, while the morpholination step demands careful control to avoid side reactions.
In conclusion, 3-(2-FLUORO-5-METHYLPHENYL)MORPHOLINE (CAS No. 1270395-30-6) represents a fascinating compound with broad applications in pharmaceutical research. Its unique structural features make it an attractive scaffold for developing novel therapeutics targeting various diseases. As research continues to uncover new biological functions and synthetic methodologies, this compound is poised to play an increasingly important role in drug discovery and development.
1270395-30-6 (3-(2-FLUORO-5-METHYLPHENYL)MORPHOLINE) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)